Cas no 6340-53-0 ((3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate)
6340-53-0 structure
Product Name:(3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate
(3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate Chemical and Physical Properties
Names and Identifiers
-
- (3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate
- (3,4,5-trihydroxy-6-methyloxan-2-yl) acetate
- 1-o-acetyl-6-deoxyhexopyranose
- AC1L69NK
- AC1Q61WW
- AR-1C4984
- CTK2F7995
- NSC51243
- NSC-51243
- SureCN6671655
-
- Inchi： 1S/C8H14O6/c1-3-5(10)6(11)7(12)8(13-3)14-4(2)9/h3,5-8,10-12H,1-2H3
- InChI Key： VNWLUVCBYSFSIM-UHFFFAOYSA-N
- SMILES： O1C(C(C(C(C1C)O)O)O)OC(C)=O
Computed Properties
- Exact Mass: 206.07902
- Monoisotopic Mass: 206.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- PSA: 96.22
- LogP: -1.62300
(3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
6340-53-0 ((3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate) Related Products
- 604-68-2([(2R,3R,4S,5R,6R)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate)
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- 4163-60-4([(2R,3S,4S,5R,6S)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate)
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